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Compound of Interest

Compound Name: Solvent Orange 99

Cat. No.: B1165930

In-Depth Technical Guide to Solvent Orange 99

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available scientific and
technical information regarding Solvent Orange 99. It is intended to be a valuable resource for
professionals in research and development who may encounter this substance in various

industrial applications.

Solvent Orange 99 is a yellowish-orange powder classified as a metal-complex solvent dye.[1]
It is widely used in various industrial applications due to its good solubility in organic solvents
and favorable fastness properties.[2] Common applications include wood stains and coatings,
printing inks, aluminum foil coloring, paints, leather finishes, and plastic coatings.[1]

Chemical and Physical Properties

A definitive chemical structure and molecular weight for Solvent Orange 99 are not consistently
reported in publicly available literature, suggesting that it may be a complex mixture or a
substance with a proprietary structure. It is consistently identified by its CAS Number 110342-
29-5 and described as a 1:2 chromium complex of an azo dye.[3] The following table
summarizes the available quantitative data for Solvent Orange 99.
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Property

Value

Source

CAS Number

110342-29-5

[1]3]

Chemical Class

Azo, 1:2 Chromium Complex

[3]

[1]

Appearance Yellowish-orange powder
Solubility in MEK (20°C) =400 g/L
Solubility in Ethanol 200 g/L
Solubility in 1-methoxy-2-

propanol 1309l
Solubility in 2-ethoxyethanol 500 g/L
Light Fastness 7

Heat Resistance 160 °C min
Acid Resistance 4

Alkali Resistance 5

Water Resistance 5

Chemical Structure Analysis

Solvent Orange 99 belongs to the class of metal-complex dyes, where a central metal ion is

coordinated with one or more organic dye molecules.[4] Specifically, it is a 1:2 chromium

complex, meaning one chromium ion is coordinated with two azo dye molecules.[3][4] The azo

component refers to the presence of the -N=N- functional group, which is characteristic of azo

dyes.

While the precise structure of the organic ligand in Solvent Orange 99 is not disclosed in the

available literature, a generalized structure for a 1:2 chromium complex azo dye is presented

below to illustrate the fundamental coordination chemistry.

A generalized diagram of a 1:2 chromium complex azo dye.

Experimental Protocols
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Detailed experimental protocols for the synthesis or analysis of Solvent Orange 99 are not
readily available in the public domain. However, the analysis of azo dyes, in general, often
involves techniques such as:

o High-Performance Liquid Chromatography (HPLC): Used for the separation and
guantification of the dye and its potential degradation products.

o UV-Visible Spectrophotometry: Employed to determine the dye's concentration and monitor
decolorization in degradation studies.

e Mass Spectrometry (MS): Often coupled with HPLC (LC-MS) for the identification of the dye
and its metabolites.

For safety and handling information, it is recommended to consult the Material Safety Data
Sheet (MSDS) provided by the manufacturer.

Conclusion

Solvent Orange 99 is a commercially significant metal-complex solvent dye with a range of
industrial applications. While its precise chemical structure and molecular weight are not
publicly disclosed, it is well-characterized as a 1:2 chromium complex of an azo dye. The
information and data presented in this guide provide a foundational understanding for
researchers, scientists, and drug development professionals who may work with or encounter
this compound. Further detailed characterization would likely require access to proprietary
manufacturer information or advanced analytical studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1165930#solvent-orange-99-chemical-structure-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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